3-(4-Methyl-piperazin-1-yl)-5-trifluoromethyl-benzoic acid
Cat. No. B8483336
M. Wt: 288.27 g/mol
InChI Key: XJHPUMPVDNFTLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07655669B2
Procedure details
A mixture consisting of 50 mL dioxane, 25 mL water and 18.75 mL 2M aqueous sodium hydroxide solution is added to 3-(4-methyl-1-piperazinyl)-5-(trifluoromethyl)-benzonitrile (2.69 g, 10 mmol) and the reaction mixture shaken for 16 hours at 95° C. After cooling, the mixture is evaporated to dryness under reduced pressure. The resulting residue is treated with water, the pH adjusted to ˜5-6 with 2M hydrochloric acid. The precipitate is filtered off and the filtrate extracted twice with n-butanol. The combined organic extracts are evaporated to yield the title compound as a solid.
Name
3-(4-methyl-1-piperazinyl)-5-(trifluoromethyl)-benzonitrile
Quantity
2.69 g
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH2:6][CH2:5]OCC1.[OH-:7].[Na+].[CH3:9][N:10]1[CH2:15][CH2:14][N:13]([C:16]2[CH:17]=C([CH:21]=[C:22]([C:24]([F:27])([F:26])[F:25])[CH:23]=2)C#N)[CH2:12][CH2:11]1>O>[CH3:9][N:10]1[CH2:15][CH2:14][N:13]([C:16]2[CH:17]=[C:5]([CH:21]=[C:22]([C:24]([F:27])([F:26])[F:25])[CH:23]=2)[C:6]([OH:1])=[O:7])[CH2:12][CH2:11]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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50 mL
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Type
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reactant
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Smiles
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O1CCOCC1
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Step Two
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Name
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Quantity
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18.75 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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3-(4-methyl-1-piperazinyl)-5-(trifluoromethyl)-benzonitrile
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Quantity
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2.69 g
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Type
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reactant
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Smiles
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CN1CCN(CC1)C=1C=C(C#N)C=C(C1)C(F)(F)F
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Step Four
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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95 °C
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture shaken for 16 hours at 95° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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the mixture is evaporated to dryness under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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The resulting residue is treated with water
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitate is filtered off
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EXTRACTION
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Type
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EXTRACTION
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Details
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the filtrate extracted twice with n-butanol
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CUSTOM
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Type
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CUSTOM
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Details
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The combined organic extracts are evaporated
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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CN1CCN(CC1)C=1C=C(C(=O)O)C=C(C1)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
